3-(3,5-Dimethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO2/c1-9-5-10(2)7-11(6-9)13-8-15-4-3-12(13)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: VTTFJZHYNXGILF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(C=CN=C2)C(=O)O)C
• Molecular Formula: C14H13NO2
• DSSTOX Substance ID: DTXSID20687079
• Molecular Weight: 227.26 g/mol
• CAS RN: 1261967-56-9

Description

3-(3,5-Dimethylphenyl)isonicotinic acid (3DMPA) is an organic compound belonging to the class of isonicotinic acids. It is a white crystalline solid with a molecular weight of 214.27 g/mol. 3DMPA is an important intermediate used in the synthesis of various drugs, and it has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been studied extensively for its potential use in various scientific research applications. One of the most important applications is its use as an inhibitor of monoamine oxidase (MAO). MAO is an enzyme that is responsible for the breakdown of monoamine neurotransmitters, and its inhibition can be used to treat certain neurological disorders. 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has also been studied for its potential use in the treatment of Parkinson’s disease, depression, and anxiety. Additionally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been studied for its potential use in the treatment of Alzheimer’s disease, as it has been shown to reduce the production of amyloid-beta peptide, a key component of Alzheimer’s disease.

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% is not fully understood, but it is believed to act as an inhibitor of MAO. MAO is an enzyme responsible for the breakdown of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. Inhibition of MAO can lead to increased levels of these neurotransmitters, which can be beneficial in the treatment of certain neurological disorders. Additionally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain conditions.
Biochemical and Physiological Effects
3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been studied for its biochemical and physiological effects. In laboratory studies, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been shown to inhibit the activity of monoamine oxidase (MAO). This inhibition can lead to increased levels of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine. Additionally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of certain conditions.

Advantages and Limitations for Lab Experiments

The use of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% in laboratory experiments has several advantages. First, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% is relatively inexpensive and easy to obtain. Additionally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has a high solubility in water, making it easy to work with in laboratory experiments. Finally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% is relatively stable and has a long shelf life.
However, there are some limitations to the use of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% in laboratory experiments. First, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% is a relatively low potency inhibitor of MAO, which means that higher concentrations of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% may be required for effective inhibition. Additionally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% may interact with other drugs or compounds, which could lead to unexpected results. Finally, 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% has not been studied extensively, so there is still much to learn about its biochemical and physiological effects.

Future Directions

There are several potential future directions for the study of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95%. First, further research is needed to better understand the mechanism of action of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% and its biochemical and physiological effects. Additionally, further research is needed to explore the potential use of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% in the treatment of various neurological disorders. Finally, further research is needed to explore the potential use of 3-(3,5-Dimethylphenyl)isonicotinic acid, 95% in the treatment of other diseases and conditions, such as cancer, diabetes, and cardiovascular disease.

Synthesis Methods

3-(3,5-Dimethylphenyl)isonicotinic acid, 95% can be synthesized through a two-step process. The first step is the condensation of 3,5-dimethylphenol and p-toluic acid in the presence of sulfuric acid and acetic anhydride. This reaction produces 3-(3,5-dimethylphenyl)isonicotinic acid methyl ester, which is then hydrolyzed in the second step to yield 3-(3,5-Dimethylphenyl)isonicotinic acid, 95%. The reaction is shown below:
3,5-dimethylphenol + p-toluic acid + sulfuric acid + acetic anhydride → 3-(3,5-dimethylphenyl)isonicotinic acid methyl ester → 3-(3,5-dimethylphenyl)isonicotinic acid